Cas no 1507290-64-3 (1-Propyl-1h-1,3-benzodiazole-7-carboxylic acid)

• Product Name: 1-Propyl-1h-1,3-benzodiazole-7-carboxylic acid
• CAS No: 1507290-64-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5693759
• PubChem ID: 82647147
• Update Time: 2025-10-31

1-Propyl-1h-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1507290-64-3
• 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid
• EN300-1116276
• 1H-Benzimidazole-7-carboxylic acid, 1-propyl-
• 1-Propyl-1h-1,3-benzodiazole-7-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-2-6-13-7-12-9-5-3-4-8(10(9)13)11(14)15/h3-5,7H,2,6H2,1H3,(H,14,15)
• InChI Key： PUKHCPVRTKCXFW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N(C=N2)CCC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 416.0±37.0 °C(Predicted)
• pka: 2.07±0.10(Predicted)

Additional information on 1-Propyl-1h-1,3-benzodiazole-7-carboxylic acid

Introduction to 1-Propyl-1H-1,3-Benzodiazole-7-Carboxylic Acid (CAS No: 1507290-64-3)

1-Propyl-1H-1,3-benzodiazole-7-carboxylic acid (CAS No: 1507290-64-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole class, which is well-known for its diverse biological activities. The introduction of a propyl group at the 1-position and a carboxylic acid moiety at the 7-position introduces unique structural and functional properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzodiazole core structure is renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants due to its ability to modulate the gamma-aminobutyric acid (GABA) receptor system. The modification of this core with various substituents has led to the discovery of novel compounds with enhanced or altered pharmacological profiles. In particular, the propyl substitution at the 1-position and the presence of a carboxylic acid group at the 7-position in 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid contribute to its distinct chemical and pharmacological characteristics.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. The compound 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid represents an interesting case study in this context. Its unique structural features make it a promising candidate for further exploration in several therapeutic areas. For instance, the carboxylic acid functionality can be utilized for amide bond formation, enabling the synthesis of peptidomimetics or conjugates that may exhibit improved pharmacokinetic properties.

Moreover, the propyl group at the 1-position can influence both the solubility and metabolic stability of the compound. This feature is particularly relevant in drug design, as it can impact how a drug is absorbed, distributed, metabolized, and excreted by the body. The ability to fine-tune these properties through structural modifications offers a strategic advantage in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring benzodiazole derivatives for their potential applications beyond traditional anxiolytic uses. For example, some studies have investigated their role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique structural features of 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid make it a suitable candidate for such investigations. The presence of both a propyl group and a carboxylic acid moiety provides multiple sites for functionalization, allowing researchers to tailor its biological activity to specific therapeutic targets.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group can be easily converted into other functional groups such as esters or amides, which are common motifs in drug molecules. Similarly, the propyl group can be modified or replaced with other substituents to explore different pharmacological profiles. This flexibility makes 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid a versatile tool for medicinal chemists.

The synthesis of 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions on the benzodiazole core.

In terms of analytical characterization, 1-propyl-1H-1,3-benzodiazole-7-carboxylic acid can be identified using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about its molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) can be used to determine its chromatographic behavior and assess its purity.

The pharmacological evaluation of propyl-substituted benzodiazolones has shown promising results in several preclinical studies. These studies have demonstrated that compounds with similar structural features exhibit potent effects on GABA receptors without causing significant side effects associated with traditional benzodiazepines. This makes them attractive candidates for further development as therapeutic agents.

Future research directions may focus on exploring the mechanism of action of propyl-substituted benzodiazolones, particularly their interaction with GABA receptors and other relevant targets. Understanding these interactions at a molecular level will provide valuable insights into their pharmacological properties and help guide future drug design efforts.

The potential applications of propyl-substituted benzodiazolones extend beyond traditional anxiolytic uses. For instance, they may have applications in treating insomnia, seizures, and even certain types of pain disorders. The unique structural features of these compounds make them suitable candidates for further exploration in these areas.

In conclusion,propyl-substituted benzodiazolones, including propyl-substituted benzodiazolone derivatives, represent an exciting area of research with significant therapeutic potential. The compound propyl-substituted benzodiazolone derivative, specifically propyl-substituted benzodiazolone CAS no 1507290, exemplifies this potential through its unique structural features and diverse biological activities. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties.